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Compound of Interest

Compound Name: Chloroxuron-d6

Cat. No.: B12413875 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory

environment. This guide provides essential, step-by-step procedures for the safe disposal of

Chloroxuron-d6, a deuterated phenylurea herbicide. Adherence to these protocols is critical

for minimizing environmental impact and protecting personnel.

Disclaimer: This document provides general guidance. Always consult the specific Safety Data

Sheet (SDS) provided by the manufacturer for Chloroxuron-d6 and adhere to all applicable

federal, state, and local regulations.

Immediate Safety and Handling Protocols
Before beginning any disposal procedure, ensure you are equipped with the appropriate

Personal Protective Equipment (PPE).

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemically resistant gloves (e.g., nitrile, neoprene).

Respiratory Protection: In case of dust or aerosol formation, use a NIOSH-approved

respirator.

Protective Clothing: Wear a lab coat, long pants, and closed-toe shoes.
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In Case of a Spill:

Evacuate the immediate area.

Ventilate the space.

For small spills, absorb the material with an inert, non-combustible absorbent such as sand

or vermiculite.

Place the absorbed material into a sealed, labeled container for disposal.

For large spills, dike the area to prevent spreading and contact your institution's

environmental health and safety (EHS) department immediately.

Quantitative Data for Chloroxuron
While a specific Safety Data Sheet for Chloroxuron-d6 was not located, the following data for

Chloroxuron provides a basis for understanding its physical and chemical properties relevant to

handling and disposal.

Property Value Citation

Chemical Formula C15H9D6ClN2O2

Appearance
Colorless crystals or white

powder

Molecular Weight 296.8 g/mol

Melting Point 151-152 °C

Solubility Insoluble in water

Stability

Stable under normal

conditions, but sensitive to

light. Decomposes in strong

acids and alkalis.
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The disposal of Chloroxuron-d6, as with other pesticides and organochlorine compounds,

must be conducted as a hazardous waste. The primary recommended method of disposal is

incineration by a licensed hazardous waste disposal facility.

Step 1: Waste Identification and Segregation

Chloroxuron-d6 waste should be collected in a dedicated, clearly labeled, and sealed

container.

Do not mix with other chemical waste unless explicitly permitted by your institution's EHS

guidelines.

Step 2: Container Management

Ensure the waste container is compatible with Chloroxuron-d6.

The container must be in good condition, with a secure lid.

Label the container with "Hazardous Waste," the full chemical name (Chloroxuron-d6), and

the associated hazards (e.g., "Toxic").

Step 3: Storage

Store the sealed waste container in a designated hazardous waste accumulation area.

This area should be secure, well-ventilated, and away from incompatible materials.

Step 4: Arrange for Disposal

Contact your institution's EHS department or a licensed hazardous waste disposal contractor

to arrange for pickup and disposal.

Provide them with the accurate chemical name and quantity of the waste.

Empty Container Disposal:

Do not reuse empty containers.
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Triple-rinse the container with a suitable solvent (e.g., acetone, methanol).

Collect the rinsate as hazardous waste.

After triple-rinsing, the container may be disposed of as non-hazardous waste, but confirm

this with your local regulations. Puncture the container to prevent reuse.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Chloroxuron-d6.
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Caption: Disposal workflow for Chloroxuron-d6.
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By following these procedures, you contribute to a safer laboratory and a healthier

environment. Always prioritize safety and compliance in all your chemical handling and

disposal activities.

To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal of
Chloroxuron-d6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12413875#chloroxuron-d6-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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